Cas no 1805567-46-7 (3-Bromo-2-nitro-4-(trifluoromethoxy)toluene)

• Product Name: 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene
• CAS No: 1805567-46-7
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 5006627
• Update Time: 2025-05-21

3-Bromo-2-nitro-4-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5BrF3NO3/c1-4-2-3-5(16-8(10,11)12)6(9)7(4)13(14)15/h2-3H,1H3
• InChI Key： VLYCIYVZVPRLHY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 55

Additional information on 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene

Recent Advances in the Application of 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene (CAS: 1805567-46-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene (CAS: 1805567-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel antimicrobial and anticancer agents.

One of the key findings from recent research is the compound's ability to serve as a precursor in the synthesis of trifluoromethoxy-containing heterocycles, which are increasingly recognized for their pharmacological significance. The presence of both bromo and nitro functional groups in the molecule allows for a variety of chemical transformations, making it a valuable building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene in the synthesis of pyridine derivatives with potent inhibitory activity against bacterial efflux pumps, a mechanism critical in addressing antibiotic resistance.

In addition to its synthetic utility, recent investigations have explored the direct biological activity of 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene. Preliminary in vitro studies have shown moderate activity against certain cancer cell lines, particularly those associated with solid tumors. The trifluoromethoxy group, known for its ability to enhance membrane permeability and metabolic stability, appears to contribute to the compound's bioactivity. However, further structure-activity relationship (SAR) studies are needed to optimize its therapeutic potential and reduce potential toxicity.

The compound's mechanism of action is currently under investigation, with some evidence suggesting it may interfere with cellular redox processes. This hypothesis is supported by the presence of the nitro group, which can participate in electron transfer reactions. Researchers at several pharmaceutical companies have included 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene in their screening libraries for identifying new leads in oxidative stress-related diseases, including neurodegenerative disorders and inflammatory conditions.

From a synthetic chemistry perspective, recent methodological improvements have been reported for the preparation of 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This advancement is particularly significant as it facilitates further exploration of the compound's applications in drug discovery programs.

Looking forward, the unique combination of functional groups in 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene positions it as a promising scaffold for the development of new therapeutic agents. Current research directions include exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's CAS number (1805567-46-7) has seen a marked increase in citations in patent applications over the past two years, indicating growing commercial interest in its pharmaceutical applications.

In conclusion, 3-Bromo-2-nitro-4-(trifluoromethoxy)toluene represents an important chemical entity in contemporary medicinal chemistry research. Its versatility as a synthetic intermediate and emerging biological activities make it a compound of significant interest for both academic and industrial researchers. Continued investigation into its properties and applications is expected to yield valuable insights for drug discovery efforts in multiple therapeutic areas.